2-(4-Bromophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol

• Molecular Formula: C16H21BrN2O
• Molecular Weight: 337.25 g/mol
• IUPAC Name: 2-(4-bromophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol
• InChI: InChI=1S/C16H21BrN2O/c1-15-7-18-9-16(2,14(15)20)10-19(8-15)13(18)11-3-5-12(17)6-4-11/h3-6,13-14,20H,7-10H2,1-2H3
• InChI Key: OGNMPSHKRFKHDZ-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1O)(CN(C2)C3C4=CC=C(C=C4)Br)C

Description

2-(4-Bromophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol: is a heterocyclic compound.

• Its structure features a diazatricyclo[3.3.1.1~3,7~]decan ring system with a 4-bromophenyl substituent and a hydroxyl group.
• The compound’s synthesis and biological activities have drawn significant interest.

Preparation Methods

Synthetic Routes: One synthetic route involves cyclization of an appropriate precursor, followed by bromination and hydroxylation.

Reaction Conditions: Specific conditions depend on the chosen synthetic pathway.

Industrial Production: While no large-scale industrial production is reported, research-scale synthesis is feasible.

Chemical Reactions Analysis

Reactions: It can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Bromine, base, and solvents are used for bromination. Hydroxide ions facilitate hydroxylation.

Major Products: The primary product is the titled compound itself.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis due to its unique structure.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor).

Medicine: No specific medical applications reported yet.

Industry: Limited industrial applications, but its structural features may inspire new drug design.

Mechanism of Action

• Not fully elucidated, but it likely interacts with cellular targets or receptors.
• Further research needed to understand its precise mode of action.

Comparison with Similar Compounds

Uniqueness: The diazatricyclo[3.3.1.1~3,7~]decan scaffold combined with the 4-bromophenyl group sets it apart.

Similar Compounds: No direct analogs mentioned, but related pyrazoline derivatives.